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phenylenediamine

Cat. No.: B092297 Get Quote

In the fields of pharmacology, biochemistry, and drug development, the selection of an

appropriate antioxidant compound is a critical decision, often balancing potent efficacy with

economic viability. This guide provides a comparative analysis of the cost-effectiveness of

several widely used antioxidant compounds. By presenting quantitative data on their

antioxidant capacity alongside market pricing, this document aims to equip researchers,

scientists, and drug development professionals with the necessary information to make

informed decisions for their experimental needs.

Comparative Cost-Effectiveness of Selected
Antioxidants
The true value of an antioxidant in a research context is not its price alone, but its activity per

unit cost. The following table summarizes the approximate cost and antioxidant efficacy of five

common antioxidant compounds: Ascorbic Acid, Trolox, Gallic Acid, Quercetin, and

Epicatechin. Efficacy is presented as the half-maximal inhibitory concentration (IC50) from the

DPPH assay and the Trolox Equivalent Antioxidant Capacity (TEAC) from the ABTS assay. A

lower IC50 value indicates higher antioxidant activity.
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Compoun
d

Molecular
Weight (
g/mol )

Purity
Approxim
ate Price
($/g)

Antioxida
nt
Activity
(DPPH,
IC50)

Antioxida
nt
Activity
(ABTS,
TEAC)

Approxim
ate Cost
per
Activity
Unit
($/mmol/T
EAC)

Ascorbic

Acid
176.12 ≥99% ~ $0.61

~ 47.7

µM[1] (8.4

µg/mL)[1]

~ 1.05 ~ $0.10

Trolox 250.29 ≥97% ~ $29.75[2] -
1.00

(Standard)
~ $7.45

Gallic Acid 170.12 ≥97.5% ~ $1.21[3]

~ 15.3

µM[1] (2.6

µg/mL)[1]

~ 0.94 ~ $0.22

Quercetin 302.24 ≥95% ~ $3.07[4] ~ 6.9 µM[1] ~ 1.37 ~ $0.68

Epicatechi

n
290.27 ≥90%

~

$216.00/g
- ~ 2.59 ~ $28.98

Disclaimer: Prices are based on publicly available information from various suppliers (e.g.,

Sigma-Aldrich, AG Scientific, Thermo Scientific) for research-grade chemicals and are subject

to change. Antioxidant activity values can vary significantly between studies due to different

experimental conditions.

Key Signaling Pathways Modulated by Antioxidants
Antioxidants exert their effects not only by direct radical scavenging but also by modulating

cellular signaling pathways involved in the endogenous antioxidant response. One of the most

critical pathways is the Keap1-Nrf2 pathway. Under normal conditions, the transcription factor

Nrf2 is kept in the cytoplasm by Keap1 and targeted for degradation. In the presence of

oxidative stress, Keap1 is modified, allowing Nrf2 to translocate to the nucleus and activate the

expression of a suite of antioxidant and detoxification genes.
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1. Reagent Preparation
(Radical solution, Standards,

Test Compounds)

2. Assay Setup
(96-well plate)

3. Addition of Samples
and Standards

4. Addition of
Radical Solution

5. Incubation
(Time & Temp specified

by protocol)

6. Absorbance/Fluorescence
Measurement

7. Data Analysis
(% Inhibition, IC50/TEAC)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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